Cas no 2229375-25-9 (methyl 2-(1-amino-2-methylpropan-2-yl)benzoate)
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(1-amino-2-methylpropan-2-yl)benzoate
- 2229375-25-9
- EN300-1791868
-
- Inchi: 1S/C12H17NO2/c1-12(2,8-13)10-7-5-4-6-9(10)11(14)15-3/h4-7H,8,13H2,1-3H3
- InChI Key: CKMUPEXVGFEYHF-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1C(C)(C)CN)=O
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.3Ų
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791868-0.05g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1791868-0.1g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1791868-0.25g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1791868-0.5g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1791868-1.0g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1791868-2.5g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1791868-5.0g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1791868-10.0g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1791868-1g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1791868-5g |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate |
2229375-25-9 | 5g |
$3189.0 | 2023-09-19 |
methyl 2-(1-amino-2-methylpropan-2-yl)benzoate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on methyl 2-(1-amino-2-methylpropan-2-yl)benzoate
Comprehensive Overview of Methyl 2-(1-amino-2-methylpropan-2-yl)benzoate (CAS No. 2229375-25-9)
Methyl 2-(1-amino-2-methylpropan-2-yl)benzoate (CAS No. 2229375-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring an amino and methylpropan moiety, is often explored for its potential applications in drug synthesis and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties.
In recent years, the demand for custom synthesis and high-purity intermediates like methyl 2-(1-amino-2-methylpropan-2-yl)benzoate has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's CAS number 2229375-25-9 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its benzoate ester group also makes it a candidate for prodrug development, a hot topic in modern pharmacology.
From a synthetic chemistry perspective, methyl 2-(1-amino-2-methylpropan-2-yl)benzoate exemplifies the growing trend toward functionalized aromatic compounds. Its aminoalkyl side chain offers versatility in cross-coupling reactions, a technique widely discussed in green chemistry forums. Laboratories focusing on sustainable synthesis often prioritize such intermediates to reduce waste and improve atom economy. This aligns with the broader industry shift toward environmentally friendly processes.
The compound's physicochemical properties, including its solubility profile and stability under physiological conditions, are critical for researchers optimizing drug delivery systems. Online queries frequently link CAS 2229375-25-9 to discussions about oral bioavailability enhancement, a key challenge in pharmaceutical formulation. Its methyl ester group further enables selective hydrolysis, a feature exploited in controlled-release technologies.
Analytical techniques for characterizing methyl 2-(1-amino-2-methylpropan-2-yl)benzoate, such as HPLC-MS and NMR spectroscopy, are another area of interest. Search engine data reveals that professionals often seek spectral data interpretation for this compound, underscoring its analytical complexity. The rise of AI-assisted chemical analysis tools has further amplified these inquiries, as researchers compare computational predictions with empirical results.
In material science, the benzoate core of this compound contributes to investigations into polymeric coatings and adhesive formulations. Its dual polar (amino) and nonpolar (methyl) groups make it a candidate for surface modification studies, particularly in nanotechnology applications. These interdisciplinary connections demonstrate why CAS 2229375-25-9 appears in diverse scientific literature.
Regulatory and safety profiles of methyl 2-(1-amino-2-methylpropan-2-yl)benzoate are also frequently queried, reflecting the compound's compliance with REACH and GMP standards. While not classified as hazardous, proper handling protocols for amino-containing compounds remain a common discussion point in laboratory safety forums. This highlights the balance between innovation and responsibility in chemical research.
Future research directions for 2229375-25-9 may include catalytic asymmetric synthesis to access enantiopure forms, given the pharmaceutical industry's emphasis on chiral purity. The compound's potential in peptide mimetics and enzyme inhibitors also aligns with trending searches about targeted therapies. As computational chemistry tools advance, virtual screening of derivatives could accelerate discovery pipelines.
In summary, methyl 2-(1-amino-2-methylpropan-2-yl)benzoate represents a multifaceted compound bridging medicinal chemistry, process optimization, and material innovation. Its CAS registry number 2229375-25-9 serves as a gateway to extensive scientific discourse, from retrosynthetic analysis to formulation science. The compound's adaptability ensures its continued relevance in addressing contemporary challenges across chemical disciplines.
2229375-25-9 (methyl 2-(1-amino-2-methylpropan-2-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)